2-cyano-3-{3-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}-2-propenethioamide

• IUPAC Name: (E)-2-cyano-3-[3-ethoxy-4-[(2-fluorophenyl)methoxy]phenyl]prop-2-enethioamide
• InChI: InChI=1S/C19H17FN2O2S/c1-2-23-18-10-13(9-15(11-21)19(22)25)7-8-17(18)24-12-14-5-3-4-6-16(14)20/h3-10H,2,12H2,1H3,(H2,22,25)/b15-9+
• InChI Key: QGKFYHNOPKPWMW-OQLLNIDSSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C(C#N)C(=S)N)OCC2=CC=CC=C2F
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C(\C#N)/C(=S)N)OCC2=CC=CC=C2F
• Molecular Formula: C19H17FN2O2S
• Molecular Weight: 356.4 g/mol

Description

2-cyano-3-{3-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}-2-propenethioamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as EFPTI and is known for its ability to modulate certain biological pathways.

Mechanism of Action

The mechanism of action of EFPTI is not fully understood. However, it is believed that EFPTI modulates certain biological pathways, including the PI3K/Akt/mTOR pathway. This pathway is involved in cell growth, proliferation, and survival. EFPTI has been shown to inhibit the activity of this pathway, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
EFPTI has been shown to have various biochemical and physiological effects. In addition to its anti-cancer properties, EFPTI has been shown to have anti-inflammatory and antioxidant properties. EFPTI has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EFPTI in lab experiments is its ability to modulate certain biological pathways. This makes it a valuable tool for studying the role of these pathways in various biological processes. However, EFPTI has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for EFPTI research. One direction is to further study its potential use in the treatment of cancer and neurodegenerative disorders. Another direction is to study its mechanism of action in more detail, which could lead to the development of more effective therapies. Additionally, EFPTI could be used as a tool to study the role of the PI3K/Akt/mTOR pathway in various biological processes.

Synthesis Methods

The synthesis of EFPTI is a multi-step process that involves the use of various reagents and solvents. The first step involves the preparation of 3-ethoxy-4-hydroxybenzaldehyde, which is then reacted with 2-fluorobenzyl bromide to form 3-ethoxy-4-[(2-fluorobenzyl)oxy]benzaldehyde. This compound is then reacted with thiourea and potassium hydroxide to form EFPTI.

Scientific Research Applications

EFPTI has been studied for its potential use in various scientific research applications. One of the most promising applications is in the field of cancer research. EFPTI has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, EFPTI has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.